Cas no 2551118-36-4 ((2-Bromo-4-methoxyphenyl)methanamine hydrochloride)

• Product Name: (2-Bromo-4-methoxyphenyl)methanamine hydrochloride
• CAS No: 2551118-36-4
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• CID: 6456312
• PubChem ID: 133054239
• Update Time: 2025-10-25

(2-Bromo-4-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)methanamine hydrochloride
• (2-bromo-4-methoxyphenyl)methanamine;hydrochloride
• (2-Bromo-4-methoxyphenyl)methanamine hydrochloride
• EN300-27159255
• 2551118-36-4

• Inchi： 1S/C8H10BrNO.ClH/c1-11-7-3-2-6(5-10)8(9)4-7;/h2-4H,5,10H2,1H3;1H
• InChI Key： WEBGNHACHDSIAN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN)OC.Cl

Computed Properties

• Exact Mass: 250.97125g/mol
• Monoisotopic Mass: 250.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (2-Bromo-4-methoxyphenyl)methanamine hydrochloride

Research Briefing on (2-Bromo-4-methoxyphenyl)methanamine Hydrochloride (CAS: 2551118-36-4)

(2-Bromo-4-methoxyphenyl)methanamine hydrochloride (CAS: 2551118-36-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo-methoxy phenyl structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry explored the role of (2-Bromo-4-methoxyphenyl)methanamine hydrochloride as a precursor in the synthesis of serotonin receptor modulators. The research demonstrated that this compound can be efficiently converted into derivatives with high affinity for 5-HT receptors, which are implicated in mood regulation and cognitive function. The study utilized a combination of computational modeling and in vitro assays to validate the binding efficacy of these derivatives, suggesting promising avenues for further development.

Another significant application of (2-Bromo-4-methoxyphenyl)methanamine hydrochloride was reported in a 2023 study focusing on anti-inflammatory agents. Researchers synthesized a series of amine-based compounds using this intermediate and evaluated their inhibitory effects on pro-inflammatory cytokines. The results indicated that certain derivatives exhibited potent activity against TNF-α and IL-6, two key mediators of inflammation. These findings underscore the compound's utility in designing new anti-inflammatory drugs with potential clinical benefits.

In addition to its pharmacological applications, (2-Bromo-4-methoxyphenyl)methanamine hydrochloride has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study revealed that the compound's bromo-methoxy moiety can be modified to emit fluorescence upon ROS interaction, providing a valuable tool for studying oxidative stress in disease models.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of (2-Bromo-4-methoxyphenyl)methanamine hydrochloride. A 2024 review in Organic Process Research & Development highlighted the need for greener and more efficient synthetic routes to meet industrial demands. The review discussed recent progress in catalytic methods and solvent-free reactions, which could enhance the compound's accessibility for large-scale applications.

In conclusion, (2-Bromo-4-methoxyphenyl)methanamine hydrochloride (CAS: 2551118-36-4) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, anti-inflammatory therapy, and chemical probes demonstrate its broad potential. Future research should focus on addressing synthetic challenges and expanding its therapeutic scope to unlock new opportunities in medicine and biotechnology.